4-(4-butylphenyl)-1H-imidazole
Overview
Description
4-(4-butylphenyl)-1H-imidazole, also known as 4-BP-IM, is a heterocyclic organic compound belonging to the imidazole class of compounds. It is a white crystalline solid that is soluble in organic solvents and water. 4-BP-IM has found numerous applications in scientific research, particularly in the fields of biochemistry, physiology, and pharmacology. It is used as a model compound for studying the structure and properties of imidazole-containing molecules, as well as for its potential therapeutic applications.
Scientific Research Applications
4-(4-butylphenyl)-1H-imidazole has found numerous applications in scientific research. It has been used as a model compound for studying the structure and properties of imidazole-containing molecules. It has also been used to study the structure-activity relationships of imidazole-containing compounds, as well as the effects of modifications on the structure and properties of these compounds. Additionally, 4-(4-butylphenyl)-1H-imidazole has been used to study the pharmacological effects of imidazole-containing compounds.
Mechanism of Action
The mechanism of action of 4-(4-butylphenyl)-1H-imidazole is not fully understood. However, it is believed that it works by binding to the imidazole moiety of the target molecule and altering its conformation. This binding may result in changes in the target molecule's biochemical and physiological properties, leading to the desired effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(4-butylphenyl)-1H-imidazole are not fully understood. However, it has been shown to have anti-inflammatory, anti-oxidative, and anti-cancer properties. It has also been shown to modulate the activity of enzymes involved in signal transduction pathways, as well as to have neuroprotective and analgesic effects.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(4-butylphenyl)-1H-imidazole in lab experiments include its availability, low cost, and its ability to be synthesized in a short amount of time. Additionally, it is a model compound for studying the structure and properties of imidazole-containing molecules. The main limitation of using 4-(4-butylphenyl)-1H-imidazole in lab experiments is that its mechanism of action is not fully understood.
Future Directions
For 4-(4-butylphenyl)-1H-imidazole research include further studies of its structure-activity relationships, mechanisms of action, and potential therapeutic applications. Additionally, studies of its effects on signal transduction pathways and its potential use in drug delivery systems are also of interest. Further research into its pharmacological effects and its potential to be used in drug design is also needed. Finally, research into its potential use in diagnostics and disease prevention is also of interest.
Synthesis Methods
4-(4-butylphenyl)-1H-imidazole is synthesized through a two-step process. The first step involves the reaction of 4-bromobenzaldehyde with 4-butylphenol in the presence of a base, such as sodium hydroxide, to produce 4-butylphenyl imidazole. The second step involves the reduction of the imidazole ring with a reducing agent, such as sodium borohydride, to produce 4-(4-butylphenyl)-1H-imidazole.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(4-butylphenyl)-1H-imidazole involves the reaction of 4-butylbenzaldehyde with ammonium acetate and potassium carbonate to form 4-butylbenzylamine, which is then reacted with glyoxal to form the desired product.", "Starting Materials": ["4-butylbenzaldehyde", "ammonium acetate", "potassium carbonate", "glyoxal"], "Reaction": [ "Step 1: Mix 4-butylbenzaldehyde, ammonium acetate, and potassium carbonate in a solvent such as ethanol and heat the mixture to reflux for several hours.", "Step 2: Cool the mixture and filter the resulting solid to obtain 4-butylbenzylamine.", "Step 3: Dissolve 4-butylbenzylamine in a solvent such as ethanol and add glyoxal to the solution.", "Step 4: Heat the mixture to reflux for several hours and then cool and filter the resulting solid to obtain 4-(4-butylphenyl)-1H-imidazole." ] } | |
CAS RN |
1225523-39-6 |
Product Name |
4-(4-butylphenyl)-1H-imidazole |
Molecular Formula |
C13H16N2 |
Molecular Weight |
200.3 |
Purity |
0 |
Origin of Product |
United States |
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